Dimethyl-thiazol-2-ylmethyl-amine
Cat. No. B8558838
M. Wt: 142.22 g/mol
InChI Key: FGLIUIASFSKHPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:8][NH:9][CH3:10].[Cl:11][CH2:12][Cl:13].[s:1]1[c:2]([CH:6]=[O:7])[n:3][cH:4][cH:5]1>>[s:1]1[c:2]([CH2:6][N:9]([CH3:8])[CH3:10])[n:3][cH:4][cH:5]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CNC
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1nccs1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CN(C)Cc1nccs1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
